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Abstract
Di-sec-butylamine (DSBA), a secondary aliphatic amine characterized by its branched sec-

butyl groups, is a versatile chemical intermediate with significant industrial applications. Its

unique structure, which imparts both steric hindrance and nucleophilicity, makes it a valuable

precursor in the synthesis of a wide array of specialty chemicals. This guide provides a

comprehensive technical overview of the primary industrial uses of di-sec-butylamine,

including its role in the production of agrochemicals, pharmaceuticals, rubber accelerators,

corrosion inhibitors, surfactants, and polymers. Detailed experimental protocols, quantitative

performance data, and process visualizations are presented to offer a thorough understanding

of its practical applications for researchers and professionals in chemical and drug

development.

Introduction to Di-Sec-Butylamine
Di-sec-butylamine, with the chemical formula C₈H₁₉N, is a secondary aliphatic amine where

the nitrogen atom is bonded to two sec-butyl groups. This structure results in significant steric

hindrance compared to linear amines, which moderates its reactivity in a way that can be

advantageous for selective synthetic applications.[1] It is a colorless to pale yellow liquid with a

characteristic amine-like odor.[1] As a weak base and a nucleophile, di-sec-butylamine readily

reacts with electrophiles and forms salts with mineral acids.[1] These properties make it a

strategic building block in organic synthesis.
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Physicochemical Properties of Di-Sec-Butylamine
A summary of the key physical and chemical properties of di-sec-butylamine is presented in

Table 1. This data is crucial for its handling, storage, and application in various industrial

processes.

Property Value References

Molecular Formula C₈H₁₉N [2]

Molecular Weight 129.24 g/mol [2]

CAS Number 626-23-3 [2]

Appearance Colorless to pale yellow liquid [1]

Odor Strong, amine-like [1]

Boiling Point 134-137 °C [3]

Melting Point -70 °C [3]

Density 0.753 g/mL at 25 °C

Flash Point 19.1 °C [3]

Solubility

Slightly soluble in water,

miscible with most organic

solvents.

[4]

Core Industrial Applications
Di-sec-butylamine serves as a critical intermediate in several key industrial sectors due to its

unique chemical properties.
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Figure 1: Core industrial applications of Di-Sec-Butylamine.

Agrochemicals
Di-sec-butylamine is a precursor for a variety of agrochemicals, including herbicides,

pesticides, and plant growth regulators.[1][5][6] The branched sec-butyl groups can enhance

the stability and environmental persistence of the final active ingredient.[1]

A significant application is in the synthesis of thiocarbamate herbicides, which are used to

control weeds in various crops.[4] These herbicides function by inhibiting lipid synthesis in

germinating plants.[7]

Example Synthesis: Thiocarbamates A general route to thiocarbamates involves the reaction of

di-sec-butylamine with a carbonyl sulfide equivalent, followed by alkylation. A more direct

industrial method is the carbonylation of amines.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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